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Compound of Interest

Compound Name: LDN-193188

Cat. No.: B608503 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of LDN-

193189, a potent and selective inhibitor of bone morphogenetic protein (BMP) type I receptors.

Adherence to these guidelines is crucial for maintaining the compound's integrity and ensuring

reproducible experimental outcomes.

Introduction
LDN-193189 is a small molecule inhibitor of the BMP signaling pathway. It primarily targets the

BMP type I receptors ALK1, ALK2, ALK3, and ALK6 with high affinity, leading to the inhibition of

Smad1/5/8 phosphorylation.[1][2][3][4][5] This compound is a derivative of Dorsomorphin and is

widely used in research to study developmental biology, cancer, and various cellular processes

regulated by BMP signaling. Proper handling and storage are essential for its biological activity.

Quantitative Data Summary
The following tables summarize the solubility and recommended storage conditions for LDN-

193189 and its hydrochloride salt.

Table 1: Solubility of LDN-193189 and its Hydrochloride Salt
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Solvent LDN-193189 LDN-193189 Hydrochloride

DMSO

Soluble, but may require

warming or sonication.

Insoluble according to some

sources. Limited solubility. 0.1

mg/mL (0.24 mM).

Soluble. Approx. 2 mg/mL.

4.79 mg/mL (10 mM) with

sonication. 12 mg/mL (25.03

mM). 24 mg/mL (50.06 mM).

Dimethyl Formamide (DMF)
Not explicitly stated, but the

hydrochloride is soluble.
Approx. 1 mg/mL.

Ethanol Insoluble. Soluble up to 2.5 mM.

Water Insoluble.

Sparingly soluble. 45 mg/mL

(93.87 mM) with sonication is

recommended for the

dihydrochloride salt.

Methanol Soluble. Not explicitly stated.

Note: Solubility can be affected by factors such as the purity of the compound, the solvent,

temperature, and agitation. It is recommended to use fresh, anhydrous solvents.

Table 2: Storage and Stability of LDN-193189
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Form
Storage
Temperature

Duration Notes

Powder (Solid) -20°C ≥ 4 years
Store protected from

light.

4°C Stable
Store protected from

light.

In Solvent (Stock

Solution)
-80°C 6 months to 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.

-20°C 1 month to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

4°C 1 month

Aqueous Solution Not Recommended
Not more than one

day

Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock Solution of LDN-193189 Hydrochloride

Materials:

LDN-193189 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Water bath or heating block (optional)

Sonicator (optional)
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Procedure:

Pre-treatment: Before opening, briefly centrifuge the vial of LDN-193189 hydrochloride to

ensure all the powder is at the bottom.

Calculation: To prepare a 10 mM stock solution from 1 mg of LDN-193189 hydrochloride

(MW: 479.4 g/mol ), you will need to add 208.6 µL of DMSO. For larger quantities, scale the

volume of DMSO accordingly. For example, to reconstitute 10 mg, add 2.086 mL of DMSO.

Some suppliers suggest specific volumes for reconstitution, for a 10mM solution from the

entire vial contents, which should be followed if provided.

Dissolution:

Add the calculated volume of fresh, anhydrous DMSO to the vial containing the LDN-

193189 hydrochloride powder.

Vortex the solution thoroughly for several minutes to aid dissolution.

If the compound does not fully dissolve, you can warm the tube at 37°C for 10 minutes

and/or shake it in an ultrasonic bath for a while.

Aliquoting and Storage:

Once the compound is fully dissolved, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes. This will help to avoid repeated freeze-thaw

cycles.

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for shorter-term

storage (1-6 months).

Protocol 2: Preparation of Working Solutions for Cell Culture

Materials:

10 mM LDN-193189 stock solution in DMSO

Pre-warmed cell culture medium
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Sterile tubes

Procedure:

Thawing: Thaw a single aliquot of the 10 mM LDN-193189 stock solution at 37°C as needed.

Dilution:

To avoid precipitation, it is crucial to add the DMSO stock solution to pre-warmed cell

culture medium.

Perform serial dilutions in the pre-warmed medium to achieve the desired final

concentration.

Important: The final concentration of DMSO in the cell culture should not exceed 0.5% to

avoid solvent-induced toxicity.

Application: Add the final working solution to your cell cultures immediately. Do not store

aqueous solutions of LDN-193189.

Visualizations
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Experimental Workflow for LDN-193189 Preparation and Storage
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Caption: Workflow for preparing and storing LDN-193189 solutions.
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LDN-193189 Inhibition of BMP Signaling Pathway
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Caption: LDN-193189 inhibits BMP Type I receptor phosphorylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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